Cas no 140687-69-0 (Phenol, 2,6-bis(1,1-dimethylethyl)-4-[(3-hydroxypropyl)thio]-)

• Product name: Phenol, 2,6-bis(1,1-dimethylethyl)-4-[(3-hydroxypropyl)thio]-
• CAS No: 140687-69-0
• MF: C₁₇H₂₈O₂S
• MW: 296.468024253845
• CID: 1307804

Phenol, 2,6-bis(1,1-dimethylethyl)-4-[(3-hydroxypropyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,6-bis(1,1-dimethylethyl)-4-[(3-hydroxypropyl)thio]-

• Inchi： 1S/C17H28O2S/c1-16(2,3)13-10-12(20-9-7-8-18)11-14(15(13)19)17(4,5)6/h10-11,18-19H,7-9H2,1-6H3
• InChI Key： YLGBARNBVNWFFB-UHFFFAOYSA-N
• SMILES： C1(O)=C(C(C)(C)C)C=C(SCCCO)C=C1C(C)(C)C

Computed Properties

• Exact Mass: 296.18114

Experimental Properties

• Density: 1.06±0.1 g/cm3(Predicted)
• Boiling Point: 387.3±42.0 °C(Predicted)
• PSA: 40.46
• pka: 10.83±0.70(Predicted)